9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C21H20ClNO3
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 9-[(2-chlorophenyl)methyl]-3-ethyl-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C21H20ClNO3/c1-3-15-13(2)16-8-9-19-17(20(16)26-21(15)24)11-23(12-25-19)10-14-6-4-5-7-18(14)22/h4-9H,3,10-12H2,1-2H3
• InChI Key: RRDXRYJXVLXWGM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=C(C3=C(C=C2)OCN(C3)CC4=CC=CC=C4Cl)OC1=O)C

Description

The compound 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one belongs to the chromeno-oxazinone class, characterized by a fused chromene-oxazine heterocyclic core. These compounds are synthesized via aminomethylation reactions of hydroxylated isoflavones with amino alcohols and formaldehyde, as demonstrated in multiple studies . The target compound features a 2-chlorobenzyl group at position 9, an ethyl group at position 3, and a methyl group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3-hydroxycoumarin with formaldehyde and amines, catalyzed by reusable titanium dioxide nanopowder in ethanol . This method is efficient and yields the desired product in good quantities.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the principles of green chemistry, such as the use of environmentally benign solvents and catalysts, are often applied to optimize the synthesis process. The use of dimethyl carbonate as a solvent and reagent is one such example, as it offers low toxicity and high selectivity .

Chemical Reactions Analysis

Types of Reactions

9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield dihydro derivatives.

Substitution: Halogenation and alkylation reactions are common, where the chlorine atom can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Halogenation can be achieved using reagents like N-bromosuccinimide (NBS), while alkylation can be performed using alkyl halides in the presence of a base.

Major Products

The major products formed from these reactions include various substituted derivatives of the original compound, which may exhibit different pharmacological properties.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of other heterocyclic compounds.

Biology: Exhibits anti-inflammatory properties by inhibiting the NF-κB and MAPK signaling pathways.

Medicine: Potential therapeutic agent for inflammatory disorders.

Industry: Utilized in the development of new materials and polymers due to its unique structural properties.

Mechanism of Action

The anti-inflammatory effects of 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways . These pathways are crucial in the regulation of inflammatory responses. By inhibiting these pathways, the compound reduces the production of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6) .

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

The nature of substituents on the benzyl group (position 9) and aryl groups (position 3) significantly impacts molecular properties:

Compound Name	Substituents (Position 9)	Substituents (Position 3)	Molecular Weight (g/mol)	Key Observations
Target Compound	2-Chlorobenzyl	Ethyl, Methyl	399.87 (calc.)	Enhanced lipophilicity due to chloro and alkyl groups; potential steric effects.
9-(4-Fluorobenzyl)-4-(4-methoxyphenyl)-analog	4-Fluorobenzyl	4-Methoxyphenyl	423.42	Electron-withdrawing fluorine may improve metabolic stability.
9-(2,4-Dichlorophenyl)-3,4-dimethyl-analog	2,4-Dichlorophenyl	Methyl	421.29	Increased halogenation enhances electrophilicity; higher melting point (N/A).
9-(4-Bromo-3-methylphenyl)-3-ethyl-4-methyl-analog	4-Bromo-3-methylphenyl	Ethyl, Methyl	457.32	Bromine adds steric bulk; potential for halogen bonding in target interactions.

Key Insights :

• Halogen Effects : Chloro and fluoro substituents enhance lipophilicity and metabolic stability compared to methoxy or alkyl groups .
• Steric Considerations : Bulky groups (e.g., bromine in ) may hinder molecular flexibility or binding to biological targets.

Alkyl Chain Modifications

Varying alkyl chain lengths at position 9 (e.g., hydroxybutyl vs. hydroxypentyl) influence solubility and hydrogen-bonding capacity:

Compound Name	Alkyl Chain (Position 9)	Yield (%)	Melting Point (°C)	Key Observations
9-(4-Hydroxybutyl)-3-(4-methoxyphenyl)-analog	4-Hydroxybutyl (n=3)	82	N/A	Shorter chain improves crystallinity; hydroxy group enables hydrogen bonding.
9-(4-Hydroxypentyl)-3-(3,4-dimethoxyphenyl)-analog	4-Hydroxypentyl (n=4)	73	N/A	Longer chain increases molecular weight (400.2 g/mol) but reduces yield slightly.

Key Insights :

• Chain Length : Longer chains (e.g., hydroxypentyl) marginally reduce synthetic yields but may enhance solubility in polar solvents .

Heterocyclic Modifications

Replacement of the oxazine ring with other heterocycles alters electronic properties and bioactivity:

Compound Name	Heterocyclic Core	Key Observations
9-Methyl-2H-chromeno[8,7-d]isoxazol-2-one N-oxide	Isoxazole	Isoxazole ring introduces a polar N-oxide group; reported antimicrobial activity.
Ferrocenyl chromeno-oxazinones	Oxazine + Ferrocene	Ferrocene moiety adds redox activity; potential for anticancer applications.

Key Insights :

• Isoxazole vs. Oxazine : Isoxazole derivatives (e.g., ) exhibit distinct electronic profiles due to nitrogen-oxygen interactions.
• Organometallic Derivatives: Ferrocene-containing analogs (e.g., ) show promise in targeted therapies due to redox properties.

Key Insights :

• Aminomethylation Efficiency: Yields exceed 80% for shorter hydroxyalkyl chains (e.g., n=3) .
• Catalytic Effects: DMAP (4-dimethylaminopyridine) enhances reaction rates in fluorinated isoflavone derivatives .

Biological Activity

9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a synthetic compound belonging to the oxazine family. It features a chromeno structure fused with a 1,3-oxazine ring and has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound based on diverse research findings, including its synthesis, mechanisms of action, and applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is C21H20ClNO3. The structure includes:

• A chlorobenzyl substituent at position 9
• An ethyl group at position 3
• A methyl group at position 4

These structural features contribute to its unique biological properties and interaction capabilities with biological membranes.

Property	Value
Molecular Formula	C21H20ClNO3
Molecular Weight	373.84 g/mol
IUPAC Name	9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one
CAS Number	846062-36-0

Antimicrobial Properties

Research indicates that compounds in the oxazine family exhibit significant antimicrobial activity. Specifically, studies have shown that derivatives similar to 9-(2-chlorobenzyl)-3-ethyl-4-methyl have demonstrated efficacy against various bacterial strains. For instance:

• Minimum Inhibitory Concentration (MIC) values for related compounds suggest strong antibacterial effects against common pathogens.

A comparative analysis of similar oxazines reveals that modifications in substituents can enhance their antimicrobial properties significantly.

Anticancer Activity

The compound's potential as an anticancer agent is also under investigation. Preliminary studies suggest that it may induce apoptosis in cancer cells through the modulation of specific signaling pathways. The mechanism of action is believed to involve:

• Inhibition of cell proliferation
• Induction of apoptosis via caspase activation
• Disruption of mitochondrial function

Recent Studies

• Study on Antiviral Activity : A recent study explored the antiviral effects of oxazine derivatives against SARS-CoV-2. The findings indicated that specific structural modifications could enhance binding affinity to viral proteins, suggesting potential therapeutic applications in viral infections .
• Antifungal Activity Assessment : Another study evaluated the antifungal properties of similar compounds against dermatophytes such as Epidermophyton floccosum. Results showed promising antifungal activity with MIC values as low as 4 µg/mL for some derivatives .

The biological activity of 9-(2-chlorobenzyl)-3-ethyl-4-methyl involves several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in microbial metabolism.
• Receptor Interaction : It could interact with specific receptors on cell membranes, altering cellular functions.
• Reactive Oxygen Species (ROS) Production : Induction of oxidative stress in target cells leading to cell death.